Cas no 153704-09-7 (2-amino-3,5,6-trifluorobenzoic acid)

• Product Name: 2-amino-3,5,6-trifluorobenzoic acid
• CAS No: 153704-09-7
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• MDL: MFCD07774159
• CID: 106289
• PubChem ID: 45089251
• Update Time: 2025-05-20

2-amino-3,5,6-trifluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3,5,6-trifluoro-
• 2-amino-3,5,6-trifluorobenzoic acid
• Benzoic acid, 2-amino-3,5,6-trifluoro- (9CI)
• 2-Amino-3,5,6-trifluoro-benzoic acid
• AT37814
• AB42336
• CS-0215846
• AKOS012112119
• SCHEMBL13469364
• Benzoic acid,2-amino-3,5,6-trifluoro-(9ci)
• EN300-3030724
• Z1021290790
• 2-AMINO-3,5,6-TRIFLUOROBENZOICACID
• 153704-09-7
• DB-274460
• BENZOIC ACID, 2-AMINO-3,5,6-TRIFLUORO-
• 828-035-4

• MDL： MFCD07774159
• Inchi： 1S/C7H4F3NO2/c8-2-1-3(9)6(11)4(5(2)10)7(12)13/h1H,11H2,(H,12,13)
• InChI Key： QRLTYMNXVLKLAF-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=C1C(=O)O)N)F)F

Computed Properties

• Exact Mass: 191.01942
• Monoisotopic Mass: 191.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-amino-3,5,6-trifluorobenzoic acid

Comprehensive Overview of 2-Amino-3,5,6-trifluorobenzoic Acid (CAS No. 153704-09-7): Properties, Applications, and Industry Insights

2-Amino-3,5,6-trifluorobenzoic acid (CAS No. 153704-09-7) is a fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This trifluorinated benzoic acid derivative is characterized by its unique molecular structure, combining an amino group (–NH₂) with three fluorine atoms at positions 3, 5, and 6 on the benzene ring. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for fluorinated organic compounds has surged due to their applications in bioactive molecule synthesis. Researchers frequently search for "CAS 153704-09-7 supplier" or "2-amino-3,5,6-trifluorobenzoic acid price," reflecting its commercial importance. The compound’s electron-withdrawing properties and ability to modulate pharmacokinetic profiles align with trends in precision medicine and sustainable chemistry.

The synthesis of 2-amino-3,5,6-trifluorobenzoic acid typically involves halogenation and amination steps, with yields optimized through modern catalytic methods. Analytical techniques like HPLC and NMR spectroscopy confirm its purity (>98%), a critical factor for industries requiring high-grade intermediates. Environmental concerns have also driven interest in "green synthesis of fluorinated compounds," prompting innovations in solvent-free reactions and catalytic fluorination.

Applications of this compound span multiple domains. In pharmaceutical R&D, it serves as a precursor for protease inhibitors and kinase modulators, addressing queries like "153704-09-7 in drug development." Its role in agrochemical formulations—particularly herbicides—resonates with searches for "fluorinated benzoic acid pesticides." Additionally, its use in liquid crystal materials and organic electronics highlights interdisciplinary utility.

Regulatory compliance and safety data are frequently searched topics. While 2-amino-3,5,6-trifluorobenzoic acid is not classified as hazardous under major chemical inventories, proper handling guidelines (e.g., PPE usage) are emphasized in SDS documents. The compound’s stability under ambient conditions and compatibility with common reagents make it a practical choice for industrial-scale processes.

Market trends indicate growing adoption of custom fluorination services, with suppliers offering tailored derivatives of CAS 153704-09-7. Patent analyses reveal its incorporation in novel bioconjugates and PET radiotracers, aligning with the rise of theranostic applications. As AI-driven molecular design gains traction, this compound’s QSAR parameters are increasingly modeled for virtual screening.

Future prospects for 2-amino-3,5,6-trifluorobenzoic acid include expanded roles in covalent organic frameworks (COFs) and metal-organic catalysts. Sustainability initiatives may drive demand for recyclable fluorine sources in its production. With ongoing research into fluorine-specific biochemical interactions, this compound remains at the forefront of innovation in synthetic chemistry.